Cas no 2580243-88-3 (4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid
• CAS No: 2580243-88-3
• MF: C₁₅H₁₁FN₂O₆
• MW: 334.256047487259
• CID: 5662284
• PubChem ID: 165894064
• Update Time: 2025-11-01

4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-fluoro-5-nitrobenzoic acid
• EN300-27724067
• 2580243-88-3
• 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid

• Inchi： 1S/C15H11FN2O6/c16-11-7-12(13(18(22)23)6-10(11)14(19)20)17-15(21)24-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,21)(H,19,20)
• InChI Key： VGBUOOMBCAEDCN-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.06011424g/mol
• Monoisotopic Mass: 334.06011424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid

Introduction to 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid (CAS No. 2580243-88-3)

4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2580243-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic benzoic acids, characterized by its unique structural features, including a benzyloxy carbonylamino substituent and a nitro group at the 5-position of the benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyloxy carbonylamino moiety is particularly noteworthy, as it serves as a protective group for amino functions in peptide synthesis and drug development. This protective group is often employed to prevent unwanted side reactions during synthetic processes, ensuring high fidelity in the formation of more complex molecular architectures. In contrast, the fluoro substituent at the 2-position introduces electronic and steric effects that can influence the reactivity and binding affinity of the compound. The combination of these structural elements makes 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid a versatile building block for medicinal chemists.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into aromatic rings can modulate pharmacokinetic properties such as metabolic stability, lipophilicity, and cell membrane permeability. For instance, fluorinated benzoic acids have been explored in the development of antiviral and anticancer agents due to their ability to enhance binding interactions with biological targets. The nitro group at the 5-position further contributes to the electronic landscape of the molecule, potentially influencing its reactivity in various synthetic pathways.

In academic research, 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid has been utilized as a key intermediate in the synthesis of novel heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, with many clinically approved drugs featuring nitrogen-containing rings that interact with biological macromolecules. The structural features of this compound make it particularly useful for constructing complex scaffolds that mimic natural products or target specific enzymatic pathways. For example, researchers have leveraged its reactivity to develop inhibitors of enzymes involved in inflammatory responses and metabolic disorders.

The fluorine atom at the 2-position has been shown to play a critical role in optimizing drug-like properties. Fluorine substitution can enhance binding affinity by increasing hydrophobic interactions or by altering electronic distributions at binding sites. This has led to several fluorinated benzoic acids being investigated as potential therapeutics for diseases such as cancer and neurodegenerative disorders. Additionally, the nitro group can be reduced to an amine or converted into other functional groups, providing further synthetic flexibility for drug development.

From a synthetic chemistry perspective, 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid exemplifies the strategic use of multiple substituents to achieve desired chemical properties. The benzyloxy carbonylamino group not only protects reactive sites but also serves as a handle for further derivatization. Meanwhile, the fluoro and nitro groups contribute to electronic tuning and potential bioisosteric replacements in drug design. Such multifunctional intermediates are increasingly sought after in pharmaceutical research due to their ability to streamline synthetic routes while maintaining high chemical yields and purity.

Recent studies have also explored derivatives of this compound for their potential biological activities. For instance, modifications of the benzyloxy carbonylamino group have been investigated for their role in peptidomimetic chemistry, where such protecting groups facilitate controlled cleavage under specific conditions. Meanwhile, fluorinated nitroaromatics have been studied for their antimicrobial properties, with some derivatives exhibiting promising activity against resistant bacterial strains. These findings underscore the versatility of 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid as a starting material for exploring new therapeutic agents.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as fluorenone or nitrobenzoic acids. Key steps include selective halogenation followed by nucleophilic substitution or condensation reactions to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications on the benzene ring. These synthetic strategies highlight the importance of well-designed intermediates like 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid in facilitating efficient drug discovery processes.

In conclusion, 4-{(benzyloxy)carbonylamino}-2-fluoro-5-nitrobenzoic acid (CAS No. 2580243-88-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—combining a protective group with electron-withdrawing substituents—make it a valuable tool for synthesizing complex bioactive molecules. Recent studies have demonstrated its utility in developing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. As research continues to uncover new applications for fluorinated nitroaromatics, compounds like this are likely to remain at the forefront of medicinal chemistry innovation.